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Compound of Interest

Compound Name: Urolithin C

Cat. No.: B565824

For immediate reference, this guide provides a comprehensive overview of the proper disposal
procedures for Urolithin C, a gut-microbial metabolite of Ellagic acid used in research.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
protection.

Researchers and laboratory personnel must handle Urolithin C with care, recognizing its
potential biological activity. While a specific Safety Data Sheet (SDS) for Urolithin C is not
readily available, data from related urolithins, such as Urolithin A and Urolithin B, provide
essential guidance on safe disposal practices. The fundamental principle is to manage
Urolithin C waste in accordance with all applicable local, state, and federal regulations for
chemical waste.

Key Chemical and Safety Data

Below is a summary of the known properties of Urolithin C. This information is crucial for a
proper risk assessment before handling and disposal.
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Property Value Source

) 3,8,9-Trihydroxy-6H-
Chemical Name [1]
benzo[c]chromen-6-one

CAS Number 165393-06-6 [11[2]
Molecular Formula C13H805 [11[2]
Molecular Weight 244.2 g/mol [1][2]
Appearance Solid [3]

Powder: -20°C for 3 years; In
Storage [3114]
solvent: -80°C for 1 year

Note: The hazard profile for Urolithin C is not fully characterized. However, it is known to
induce apoptosis and stimulate reactive oxygen species (ROS) formation, warranting careful
handling.[1][4]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Urolithin C from a laboratory

setting.
1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling Urolithin C.[5][6]

2. Waste Segregation:

e Solid Waste: Collect unused or expired Urolithin C powder in a clearly labeled, sealed
container designated for chemical waste.

e Liquid Waste: Solutions containing Urolithin C should be collected in a separate, labeled
waste container. Do not mix with other solvent waste unless permitted by your institution's
waste management guidelines.
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Contaminated Materials: Any materials that have come into contact with Urolithin C, such as
pipette tips, gloves, and bench paper, should be disposed of as contaminated waste in
designated containers.[5]

. In-Lab Decontamination (for spills):

In case of a small spill, absorb the material with an inert absorbent like diatomite or universal
binders.[5]

Decontaminate the affected surface by scrubbing with alcohol.

Collect all cleanup materials in a sealed container for hazardous waste disposal.[5]

. Waste Collection and Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[6][7]

Ensure all waste containers are tightly closed to prevent leaks or spills.[5]

. Final Disposal:

Urolithin C waste must be disposed of through a licensed hazardous waste disposal
company.[6]

One recommended method for final disposal is incineration. This typically involves dissolving
or mixing the material with a combustible solvent in a chemical incinerator equipped with an
afterburner and scrubber.[6]

Never dispose of Urolithin C down the drain or in regular trash.[5][6]

. Regulatory Compliance:

Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance on chemical waste disposal.

Disposal procedures must comply with all local, state, and federal regulations.[5]
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Experimental Workflow and Decision Making

The following diagrams illustrate the logical flow for handling and disposing of Urolithin C in a
laboratory setting.
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Urolithin C Handling
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Caption: Workflow for Handling and Disposal of Urolithin C.
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Caption: Decision Tree for Urolithin C Waste Segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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